2-((3,4-Dimethylbenzyl)amino)-2-oxoethyl 5-methylthiophene-2-carboxylate

• IUPAC Name: [2-[(3,4-dimethylphenyl)methylamino]-2-oxoethyl] 5-methylthiophene-2-carboxylate
• InChI: InChI=1S/C17H19NO3S/c1-11-4-6-14(8-12(11)2)9-18-16(19)10-21-17(20)15-7-5-13(3)22-15/h4-8H,9-10H2,1-3H3,(H,18,19)
• InChI Key: ZLXWOXGPSNLBTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CNC(=O)COC(=O)C2=CC=C(S2)C)C
• Molecular Formula: C17H19NO3S
• Molecular Weight: 317.4 g/mol
• CAS No.: 1638709-51-9

Description

2-((3,4-Dimethylbenzyl)amino)-2-oxoethyl 5-methylthiophene-2-carboxylate is a useful research compound. Its molecular formula is C17H19NO3S and its molecular weight is 317.4. The purity is usually 95%.
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Scientific Research Applications

One-Pot Synthesis of Tetrasubstituted Thiophenes

A study outlines a method for synthesizing dimethyl 3-amino-5-(2-oxo-2-arylethyl)thiophene-2,4-dicarboxylates via ring opening of methyl 3-amino-6-aryl-4-oxo-4H-thieno[3,2-c]pyran-2-carboxylates. This process involves reactions with methyl thioglycolate and 6-aryl-4-methylthio-2H-pyran-2-one-3-carbonitriles, presenting a one-pot multicomponent protocol for creating tetrasubstituted thiophenes with excellent yields. The structure of the synthesized compound was confirmed through X-ray diffraction and spectroscopic studies (Sahu et al., 2015).

Novel Heterocyclic Disperse Dyes with Thiophene Moiety

Another research focuses on synthesizing disperse dyes incorporating thiophene moieties, specifically ethyl-2-amino-4-[(4-chlorophenyl)carbamoyl]-5-methylthiophene-3-carboxylate and its analogs, for dyeing polyester fibers. These dyes exhibit good wash, perspiration, sublimation, and rub fastness ratings, although their photostability is poor. This finding suggests a potential application in the textile industry for producing vibrant and durable colors (Iyun et al., 2015).

Crystal Structure and Computational Study

A study on methyl-3-aminothiophene-2-carboxylate (MATC), a key intermediate in organic synthesis, medicine, dyes, and pesticides, provides insight into its crystallographic and computational characteristics. This research elucidates MATC's potential for various inter- and intra-molecular interactions, highlighting its significance in the design and synthesis of complex organic molecules (Tao et al., 2020).